![molecular formula C14H9Cl3O2 B1453423 4-[(2,6-Dichlorobenzyl)oxy]benzoyl chloride CAS No. 1160250-95-2](/img/structure/B1453423.png)
4-[(2,6-Dichlorobenzyl)oxy]benzoyl chloride
Overview
Description
“4-[(2,6-Dichlorobenzyl)oxy]benzoyl chloride” is a chemical compound with the molecular formula C14H9Cl3O2 and a molecular weight of 315.58 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “4-[(2,6-Dichlorobenzyl)oxy]benzoyl chloride” consists of 14 carbon atoms, 9 hydrogen atoms, 3 chlorine atoms, and 2 oxygen atoms .Physical And Chemical Properties Analysis
The molecular weight of “4-[(2,6-Dichlorobenzyl)oxy]benzoyl chloride” is 315.58 .Scientific Research Applications
Organic Synthesis
- Application : “4-[(2,6-Dichlorobenzyl)oxy]benzoyl chloride” is used as an important intermediate in organic synthesis .
- Method of Application : The specific methods of application in organic synthesis can vary widely depending on the specific reaction being performed. Typically, it would be used in a reaction with other organic compounds under controlled conditions of temperature and pressure .
- Results : The outcomes of these reactions would also depend on the specific reaction being performed. In general, the use of “4-[(2,6-Dichlorobenzyl)oxy]benzoyl chloride” as an intermediate can facilitate the synthesis of a wide variety of other organic compounds .
Synthesis of Dichlorobenzonitriles
- Application : A novel approach to synthesize dichlorobenzonitriles by selective ammoxidation has been developed .
- Method of Application : In this research, 2,4-dichlorobenzo-nitrile was prepared by direct ammoxidation of 2,4-dichlorobenzyl chloride with higher yield at much lower reaction temperature compared with ammoxidation of 2,4-dichlorotoluene .
- Results : The products were confirmed by 1H NMR, MS, and elemental analysis with a total yield of 67% . This is the first case to prepare 2,5-dichlorobenzonitrile by catalytic gas-phase ammoxidation and also afforded a simple and economical approach for preparation of multi-chlorobenzonitriles .
Proteomics Research
- Application : “4-[(2,6-Dichlorobenzyl)oxy]benzoyl chloride” is used in proteomics research .
- Method of Application : The specific methods of application in proteomics research can vary widely depending on the specific experiment being performed. Typically, it would be used in a reaction with other compounds under controlled conditions .
- Results : The outcomes of these reactions would also depend on the specific experiment being performed. In general, the use of “4-[(2,6-Dichlorobenzyl)oxy]benzoyl chloride” can facilitate the study of proteins and their functions .
Synthesis of 1-Acyliridoles
- Application : “4-[(2,6-Dichlorobenzyl)oxy]benzoyl chloride” has been used in the synthesis of 1-acyliridoles .
- Method of Application : The specific methods of application can vary widely depending on the specific synthesis being performed. Typically, it would be used in a reaction with other compounds under controlled conditions .
- Results : The outcomes of these reactions would also depend on the specific synthesis being performed. In general, the use of “4-[(2,6-Dichlorobenzyl)oxy]benzoyl chloride” can facilitate the synthesis of 1-acyliridoles .
Proteomics Research
- Application : “4-[(2,6-Dichlorobenzyl)oxy]benzoyl chloride” is used in proteomics research .
- Method of Application : The specific methods of application in proteomics research can vary widely depending on the specific experiment being performed. Typically, it would be used in a reaction with other compounds under controlled conditions .
- Results : The outcomes of these reactions would also depend on the specific experiment being performed. In general, the use of “4-[(2,6-Dichlorobenzyl)oxy]benzoyl chloride” can facilitate the study of proteins and their functions .
Synthesis of 1-Acyliridoles
- Application : “4-[(2,6-Dichlorobenzyl)oxy]benzoyl chloride” has been used in the synthesis of 1-acyliridoles .
- Method of Application : The specific methods of application can vary widely depending on the specific synthesis being performed. Typically, it would be used in a reaction with other compounds under controlled conditions .
- Results : The outcomes of these reactions would also depend on the specific synthesis being performed. In general, the use of “4-[(2,6-Dichlorobenzyl)oxy]benzoyl chloride” can facilitate the synthesis of 1-acyliridoles .
properties
IUPAC Name |
4-[(2,6-dichlorophenyl)methoxy]benzoyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9Cl3O2/c15-12-2-1-3-13(16)11(12)8-19-10-6-4-9(5-7-10)14(17)18/h1-7H,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WEGJPSPWMUXRIO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)COC2=CC=C(C=C2)C(=O)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9Cl3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401241673 |
Source
|
| Record name | 4-[(2,6-Dichlorophenyl)methoxy]benzoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401241673 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
315.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(2,6-Dichlorobenzyl)oxy]benzoyl chloride | |
CAS RN |
1160250-95-2 |
Source
|
| Record name | 4-[(2,6-Dichlorophenyl)methoxy]benzoyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1160250-95-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-[(2,6-Dichlorophenyl)methoxy]benzoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401241673 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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